Cas no 56045-69-3 (Isoxazole, 3-iodo-5-phenyl-)

• Product Name: Isoxazole, 3-iodo-5-phenyl-
• CAS No: 56045-69-3
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 1596790
• Update Time: 2024-09-13

Isoxazole, 3-iodo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-iodo-5-phenyl-

• Inchi： 1S/C9H6INO/c10-9-6-8(12-11-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： QCLCRZQZDMAIMP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(I)=N1

Computed Properties

• Exact Mass: 270.94898

Experimental Properties

• Density: 1.773±0.06 g/cm3(Predicted)
• Melting Point: 106.5-109.0 °C(Solv: hexane (110-54-3))
• Boiling Point: 367.6±30.0 °C(Predicted)
• PSA: 26.03
• pka: -6.25±0.28(Predicted)